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Compound of Interest

Compound Name: Flucarbazone

Cat. No.: B134062

Technical Support Center: Enhancing
Flucarbazone Efficacy

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers utilizing non-ionic surfactants (NIS) to enhance the efficacy of
Flucarbazone, a sulfonylurea herbicide that inhibits the acetolactate synthase (ALS) enzyme.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism by which a non-ionic surfactant (NIS) enhances
Flucarbazone efficacy?

Al: A non-ionic surfactant's primary role is to improve the physical delivery of the herbicide to
the target site within the weed.[1] It achieves this by reducing the surface tension of the spray
droplets. This leads to several key benefits:

» Improved Spreading: Droplets spread out over a larger area of the leaf surface instead of
beading up, increasing the total contact area for absorption.[1]

» Increased Retention: Better wetting of the leaf surface reduces the likelihood of spray
droplets bouncing or rolling off, especially on waxy or hairy weeds like wild oat.

o Enhanced Penetration: NIS can help solubilize the waxy plant cuticle, increasing the rate of
diffusion of Flucarbazone into the plant tissue to reach the vascular system for translocation.
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Q2: What is a typical concentration range for a non-ionic surfactant when tank-mixing with
Flucarbazone?

A2: While the herbicide label provides the definitive recommendation, a common concentration
range for non-ionic surfactants in herbicide solutions is 0.25% to 0.5% volume/volume (v/v),
which translates to 2 to 4 pints per 100 gallons of spray solution.[4] Using a concentration that
is too high can lead to excessive runoff or potential crop injury (phytotoxicity), while too low a
concentration may not provide a significant efficacy benefit.[1]

Q3: Can adding a non-ionic surfactant increase the risk of crop injury (phytotoxicity) to wheat?

A3: Yes, the addition of any adjuvant, including NIS, can potentially increase the risk of crop
injury. By facilitating herbicide uptake into the weed, surfactants can also increase uptake into
the crop. Field trial data shows that while Flucarbazone (Everest 2.0) alone caused no
observable injury to spring wheat, the addition of an adjuvant blend containing a non-ionic
surfactant resulted in slight injury symptoms, such as temporary chlorosis or stunting. This risk
is generally low but is influenced by environmental conditions and crop growth stage.

Q4: Are all non-ionic surfactants the same?

A4: No. Non-ionic surfactants are a broad class of chemicals. Their effectiveness can vary
based on their chemical structure, particularly the hydrophile/lipophile balance (HLB).
Herbicides with high water solubility are often best enhanced by hydrophilic surfactants (high
HLB), while oil-soluble herbicides are better served by lipophilic surfactants (low HLB).[2][3] It is
crucial to use a surfactant that is tested and approved for use with the specific Flucarbazone
product being used.

Troubleshooting Guide

Problem: Poor control of target weeds (e.g., wild oat) after application of Flucarbazone + NIS.

This troubleshooting guide provides a logical workflow to diagnose the cause of reduced
efficacy.

Caption: Troubleshooting workflow for poor Flucarbazone efficacy.
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Problem: Physical incompatibility observed during tank-mixing (e.g., clumping, separation, gel
formation).

» Potential Cause 1: Incorrect Mixing Order. Water-dispersible granules (WDG) like many
Flucarbazone formulations must be fully dispersed in water before adding oil-based
products or surfactants. Adding surfactants first can coat the dry granules, preventing them
from properly dissolving and leading to clumps that can clog nozzles.

o Solution: Always follow the correct mixing order, often remembered by the acronym WALES:

[e]

Wettable powders and Water-dispersible granules

[e]

Agitate thoroughly

o

Liquid flowables and suspensions

[¢]

Emulsifiable concentrates (this is often where NIS or oil adjuvants are added)

[¢]

Solutions and Surfactants (water-soluble)

» Potential Cause 2: Water Quality. Hard water containing high levels of minerals can
sometimes interact with herbicide formulations.

e Solution: Use a water conditioning agent if recommended on the product label. Always
perform a jar test with all tank-mix partners in the correct proportions before loading the
entire sprayer tank to confirm physical compatibility.[5]

Data Presentation

The following table summarizes data from a field study evaluating the effect of adjuvants on
Flucarbazone efficacy for wild oat control and crop safety in spring wheat.

Table 1: Effect of Adjuvants on Flucarbazone (Everest 2.0) Performance (Data adapted from a
2011 field study at the University of Minnesota)
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Wild Oat
Wheat
o ] Control (%) ]
Application . Adjuvant Injury (%) (7
Treatment Adjuvant (21 Days
Rate Rate (% viv) Days After
After
Treatment)
Treatment)
Flucarbazone 15ga.i./ha None N/A 99 0
_ Class Act
Flucarbazone 15ga.i./ha NGL 2.5% 99 3

1 Class Act NG is a blend of ammonium sulfate and a non-ionic surfactant.

Summary: In this study, Flucarbazone alone provided excellent control of wild oats. The
addition of a non-ionic surfactant blend did not improve weed control, which was already near
maximum, but did cause a slight, transient increase in crop injury. This highlights that while NIS
can enhance efficacy, especially under marginal conditions, it may not be necessary when the
herbicide is already performing optimally and can slightly increase phytotoxicity risk.

Experimental Protocols

This section outlines a typical methodology for a field trial designed to evaluate the effect of
non-ionic surfactants on Flucarbazone efficacy, based on established research practices.

Objective: To determine the effect of adding a non-ionic surfactant on the efficacy of
Flucarbazone for post-emergence control of wild oat (Avena fatua) and to assess crop
tolerance in spring wheat (Triticum aestivum).

1. Experimental Design:

e Design: Randomized Complete Block Design (RCBD).

e Replications: 3 to 4.

¢ Plot Size: Minimum of 3 meters by 8 meters to minimize edge effects.

2. Site Preparation and Seeding:
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Select a field with a known, uniform infestation of wild oats.
Conduct standard seedbed preparation (e.g., disking, harrowing).

Seed a common variety of hard red spring wheat (e.g., 'RB07’) at a standard seeding rate
(e.g., 90-100 kg/ha).

. Treatment Application:
Timing: Apply treatments when the majority of the wild oat population is at the 3-5 leaf stage.

Equipment: Use a backpack or bicycle-wheel plot sprayer equipped with flat-fan nozzles
(e.g., 80015) calibrated to deliver a consistent spray volume (e.g., 100 L/ha) at a constant
pressure (e.g., 275 kPa).

Treatments:

[e]

T1: Untreated Control (no herbicide).
o T2: Flucarbazone at the labeled rate (e.g., 15 g a.i./ha) without surfactant.

o T3: Flucarbazone at the labeled rate (e.g., 15 g a.i./ha) + Non-lonic Surfactant at 0.25%

V/v.
o T4: Flucarbazone at a reduced rate (e.g., 7.5 g a.i./ha) without surfactant.

o T5: Flucarbazone at a reduced rate (e.g., 7.5 g a.i./ha) + Non-lonic Surfactant at 0.25%
V/v.

. Data Collection:

Crop Injury: Visually assess phytotoxicity at 7 and 14 days after treatment (DAT) on a scale
of 0% (no injury) to 100% (crop death). Note symptoms like chlorosis, necrosis, or stunting.

Weed Control: Visually assess percent control of wild oats at 14 and 21 DAT on a scale of
0% (no effect) to 100% (complete death) relative to the untreated control plots.
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» Biomass (Optional): At 28 DAT, collect above-ground biomass from a designated quadrat
(e.g., 0.25 m?) in each plot. Separate weed and crop biomass, dry to constant weight, and
record.

o Crop Yield: At maturity, harvest the entire plot or a designated central area using a plot
combine and record grain yield, adjusting for moisture content.

Visualizations

Caption: Mechanism of enhanced herbicide uptake with a Non-lonic Surfactant.

Caption: General workflow for a field efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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